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Compound of Interest

Compound Name: Propyl isobutyrate

Cat. No.: B1212962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for propyl
isobutyrate in a laboratory setting. The following sections detail the chemical and physical

properties, toxicological data, personal protective equipment (PPE) recommendations, and

standardized protocols for safe handling, storage, disposal, and emergency procedures.

Chemical and Physical Properties
Propyl isobutyrate is a colorless liquid with a characteristic fruity, pineapple-like odor.[1][2] It is

a flammable liquid and its vapors can form explosive mixtures with air.[3][4] It is insoluble in

water but soluble in most organic solvents.[5][6]

Table 1: Physical and Chemical Properties of Propyl Isobutyrate
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Property Value Source

Molecular Formula C₇H₁₄O₂ [1][7]

Molecular Weight 130.18 g/mol [1][7]

Appearance Colorless liquid [1][2]

Odor Fruity, pineapple-like [1][2]

Boiling Point 133-134 °C [1][7][8]

Melting Point -95.2 °C (estimate) [7]

Flash Point 27 °C (80.6 °F) - closed cup [9]

Density 0.863 g/mL at 25 °C [7][9]

Refractive Index n20/D 1.395 [7][9]

Solubility
Insoluble in water; soluble in

organic solvents
[1][5][6]

Vapor Pressure 14 mmHg at 25°C [5]

Toxicological Data and Hazard Information
Propyl isobutyrate is classified as a flammable liquid.[1][8] While specific, comprehensive

toxicological studies on propyl isobutyrate are not readily available in all public literature, data

for the closely related compound, isobutyl isobutyrate, provides valuable insight into its

potential hazards. It is irritating to the eyes, skin, and respiratory system.[8]

Table 2: GHS Hazard Classification for Propyl Isobutyrate

Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

liquids
Category 3 Flame Warning

H226:

Flammable liquid

and vapor
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Source:[1][2][9]

Table 3: Acute Toxicity Data (Isobutyl Isobutyrate - a related compound)

Test Species Route Value Source

LD50 Rat Oral 12800 mg/kg [10][11]

LD50 Rabbit Dermal >8600 mg/kg [10]

LC50 Rat Inhalation 5000 ppm/6H [10][11]

Note: This data is for isobutyl isobutyrate and should be used as an indicator of potential

toxicity for propyl isobutyrate. Always handle with care.

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated propyl
isobutyrate and concluded that there is "no safety concern at current levels of intake when

used as a flavouring agent."[12] However, this evaluation is in the context of food additive use

and does not pertain to occupational exposure in a laboratory setting, where concentrations

and routes of exposure can be significantly different.

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when working with propyl isobutyrate due to

its flammability and potential for irritation.

Personal Protective Equipment (PPE) Protocol
Objective: To establish the minimum PPE required to prevent exposure during the handling of

propyl isobutyrate.

Methodology:

Eye and Face Protection: Wear chemical safety goggles or a face shield.[8][9]

Skin Protection:
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Wear a flame-retardant lab coat.[3] For tasks with a high risk of fire, a 100% cotton or

flame-resistant lab coat is recommended.[6][8]

Wear suitable chemical-resistant gloves.[8] Nitrile gloves (minimum 4mil thickness) are

generally adequate for incidental contact. For prolonged or direct contact, consult the

glove manufacturer's compatibility chart.[3]

Respiratory Protection:

All work with open containers of propyl isobutyrate must be conducted in a properly

functioning chemical fume hood.[6]

If a fume hood is not available or for large-scale operations, a NIOSH-approved respirator

with an appropriate organic vapor cartridge is required.[9]

Chemical Handling and Storage Protocol
Objective: To outline the procedures for the safe handling and storage of propyl isobutyrate to

minimize the risk of fire, explosion, and exposure.

Methodology:

Grounding and Bonding: Ground and bond all containers when transferring propyl
isobutyrate to prevent static discharge, which can be an ignition source.[3][4][13]

Ventilation: Always handle propyl isobutyrate in a well-ventilated area, preferably within a

chemical fume hood.[1][3][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[4][13] Use non-sparking tools and explosion-proof equipment.[3][13]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][13]

Store in a designated flammable liquids storage cabinet.[6]

Protect from sunlight.[3]
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Keep away from incompatible materials such as strong oxidizing agents.[13]

Accidental Spill Cleanup Protocol
Objective: To provide a step-by-step procedure for safely cleaning up a spill of propyl
isobutyrate.

Methodology:

Immediate Actions:

Alert personnel in the immediate area.

If the spill is large or involves other hazardous materials, evacuate the area and follow

your institution's emergency procedures.

Eliminate all ignition sources.[13]

Containment:

Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent

materials.[7][13] Create a dike around the spill to prevent it from spreading.[4]

Absorption:

Cover the spill with an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads.[13][14]

Collection:

Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste disposal.[13]

Decontamination:

Wipe the spill area with a damp cloth or paper towels.

Place all contaminated cleaning materials into the hazardous waste container.
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Ventilation: Ventilate the area until vapors have dissipated.

Waste Disposal Protocol
Objective: To ensure the proper disposal of propyl isobutyrate waste in accordance with

regulations.

Methodology:

Collection: Collect all propyl isobutyrate waste, including contaminated absorbents and

disposable PPE, in a designated and properly labeled hazardous waste container.

Segregation: Do not mix propyl isobutyrate waste with incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[3]

Emergency Procedures
First Aid Measures
Objective: To provide immediate care for individuals exposed to propyl isobutyrate.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes.[9] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Firefighting Measures
Objective: To outline the appropriate response to a fire involving propyl isobutyrate.
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Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[3]

Water spray may be used to cool containers but may be ineffective at extinguishing the fire.

[13]

Firefighting Procedures:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[13]

Vapors are heavier than air and may travel to a source of ignition and flash back.[13]

Containers may explode when heated.[13]

Visualizations
The following diagrams illustrate key safety workflows for handling propyl isobutyrate.
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Propyl Isobutyrate Handling: PPE Selection
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Propyl Isobutyrate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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